Cas no 1804851-71-5 (3-(Aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-6-carboxaldehyde)

• Product Name: 3-(Aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-6-carboxaldehyde
• CAS No: 1804851-71-5
• MF: C₈H₆F₃IN₂O₂
• MW: 346.045124530792
• CID: 4837756
• Update Time: 2025-07-20

3-(Aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-6-carboxaldehyde

• Inchi： 1S/C8H6F3IN2O2/c9-8(10,11)16-6-1-4(3-15)14-7(12)5(6)2-13/h1,3H,2,13H2
• InChI Key： JDBXAOMJICVIOR-UHFFFAOYSA-N
• SMILES： IC1C(CN)=C(C=C(C=O)N=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• XLogP3: 1.4
• Topological Polar Surface Area: 65.2

Additional information on 3-(Aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-6-carboxaldehyde

Research Briefing on 3-(Aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS: 1804851-71-5)

In recent years, the compound 3-(Aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS: 1804851-71-5) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic aldehyde derivative, characterized by its unique trifluoromethoxy and iodo substituents, has shown promising potential as a versatile intermediate in the synthesis of bioactive molecules. Its structural features make it particularly valuable for the development of novel pharmaceuticals targeting central nervous system (CNS) disorders, inflammation, and infectious diseases.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthetic utility of this compound in the construction of pyridine-based kinase inhibitors. The researchers demonstrated that the aminomethyl and aldehyde functional groups of 3-(Aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-6-carboxaldehyde could be efficiently modified to yield potent and selective inhibitors of tyrosine kinases, which are implicated in various cancers. The study highlighted the compound's role in facilitating rapid structure-activity relationship (SAR) optimization due to its reactivity and modularity.

Another groundbreaking application of this compound was reported in a 2024 ACS Chemical Biology article, where it served as a key building block for the development of covalent inhibitors targeting SARS-CoV-2 main protease (M^pro). The researchers leveraged the electrophilic nature of the aldehyde group to design irreversible inhibitors that effectively blocked viral replication in vitro. The trifluoromethoxy group was found to enhance the metabolic stability of the resulting inhibitors, addressing a common challenge in antiviral drug development.

From a mechanistic perspective, the unique electronic properties of 3-(Aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-6-carboxaldehyde have been the subject of computational and experimental investigations. Density functional theory (DFT) calculations, as described in a 2023 Chemical Communications paper, revealed that the trifluoromethoxy group significantly influences the compound's reactivity by modulating the electron density of the pyridine ring. This insight has informed the design of more efficient synthetic routes and tailored derivatives for specific biological targets.

In the realm of drug discovery, the compound's potential extends beyond its role as an intermediate. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its direct use as a pharmacophore in the development of positron emission tomography (PET) tracers for imaging neuroinflammation. The iodine atom in the molecule allowed for straightforward radioisotope exchange, enabling the preparation of ¹²⁵I-labeled analogs for in vivo studies. This application underscores the compound's versatility in both therapeutic and diagnostic contexts.

Looking ahead, researchers are exploring the scalability of synthetic routes to 3-(Aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-6-carboxaldehyde to meet growing demand in both academic and industrial settings. Recent advances in continuous flow chemistry, as reported in a 2023 Organic Process Research & Development publication, have demonstrated promising results in this regard, offering improved yields and reduced reaction times compared to traditional batch methods. These developments are expected to facilitate broader adoption of this valuable building block in medicinal chemistry programs worldwide.